2-chloro-N-[2-nitro-4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-[2-nitro-4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C9H6ClF3N2O3/c10-4-8(16)14-6-2-1-5(9(11,12)13)3-7(6)15(17)18/h1-3H,4H2,(H,14,16)
• InChI Key: RYTMEIIXQFXCOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])NC(=O)CCl
• Molecular Formula: C9H6ClF3N2O3
• Molecular Weight: 282.60 g/mol

Description

2-chloro-N-[2-nitro-4-(trifluoromethyl)phenyl]acetamide is a chemical compound with the molecular formula C9H6ClF3N2O3. It is a solid substance.

Molecular Structure Analysis

The molecular structure of 2-chloro-N-[2-nitro-4-(trifluoromethyl)phenyl]acetamide can be represented by the SMILES string CC(=O)Nc1ccc(cc1Cl)C(F)(F)F. The InChI representation is 1S/C9H7ClF3NO/c1-5(15)14-8-3-2-6(4-7(8)10)9(11,12)13/h2-4H,1H3,(H,14,15).

Physical And Chemical Properties Analysis

The predicted physical and chemical properties of 2-chloro-N-[2-nitro-4-(trifluoromethyl)phenyl]acetamide are as follows:

Scientific Research Applications

Structural Analysis and Molecular Conformation

• The study of molecular conformation in related compounds, such as 2-Chloro-N-(3-methylphenyl)acetamide, has been conducted, revealing insights into the syn and anti conformations of the N—H bond in relation to other groups in the molecule. This research helps in understanding the geometric parameters and intermolecular hydrogen bonding in such compounds, which could be relevant to 2-chloro-N-[2-nitro-4-(trifluoromethyl)phenyl]acetamide as well (Gowda et al., 2007).

Synthesis and Characterization

• Research on the synthesis and characterization of N,N-diacylaniline derivatives, including similar compounds like 2-Chloro-N-(2-chloro-acetyl)-N-o-tolyl-acetamide, has been conducted. These studies include techniques like FTIR and NMR, along with density functional theory (DFT) investigations for geometry optimization and vibrational frequency computations (Al‐Sehemi et al., 2017).

Photoreactions in Different Solvents

• Studies on the photoreactions of related compounds, such as flutamide (which contains a trifluoromethylphenyl group), in different solvents like acetonitrile and 2-propanol have been conducted. These studies help in understanding the photostability and photodegradation processes, which are crucial for assessing the stability of similar chemical compounds (Watanabe et al., 2015).

Molecular Conformation and Polarity Studies

• Investigations into the conformations and polarity of similar compounds, such as 2-chloro-N-[2-(methylsulfanyl)phenyl]acetamide, have been carried out. These studies involve quantum chemical calculations and dipole moment method, providing insights into the molecular structure and behavior under different conditions (Ishmaeva et al., 2015).

Comparative Metabolism in Liver Microsomes

• Research on the comparative metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes offers valuable insights into the metabolic pathways and potential toxicological profiles of related compounds (Coleman et al., 2000).

Safety and Hazards

The safety information available indicates that 2-chloro-N-[2-nitro-4-(trifluoromethyl)phenyl]acetamide is classified as Acute Tox. 4 Oral - Eye Irrit. 2. The hazard statements are H302 - H319, and the precautionary statements are P264 - P270 - P280 - P301 + P312 - P305 + P351 + P338 - P337 + P313.